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Compound of Interest |

Compound Name: 2-Oxo-2-phenylethanethioamide
CAS No.: 4602-31-7
Cat. No.: B2623874
- 7

Executive Summary & Chemical Profile[1][2]

2-Oxo0-2-phenylethanethioamide (also known as Benzoylthioformamide or 2-Phenyl-2-oxo-
thioacetamide) is a specialized synthetic intermediate often utilized in the synthesis of sulfur-
containing heterocycles (e.g., thiazoles) or as a product of the Willgerodt—Kindler reaction.[1]

Unlike standard organic waste, this compound presents a dual hazard profile: toxicity
associated with the thioamide moiety and the potential evolution of Hydrogen Sulfide (

) under acidic hydrolysis.[1] Standard "bin-and-ship" protocols are insufficient without stabilizing
the sulfur functionality to prevent stench and toxic gas release in waste streams.

Chemical Identity Table
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Parameter Data
CAS Number 645-54-5
IUPAC Name 2-0Ox0-2-phenylethanethioamide

Benzoylthioformamide;
Synonyms
-Keto thioamide

Molecular Formula

Molecular Weight 179.22 g/mol
Physical State Yellow to Orange Solid
Melting Point 9698 °C

Acute Toxicity (Oral), Skin/Eye Irritant, Stench,
Key Hazards
Donor

Critical Hazards & Mechanism of Action

To dispose of this chemical safely, you must understand its reactivity.[1][2] The thioamide group

(

) adjacent to a carbonyl group makes this compound susceptible to hydrolysis.

e Acid Sensitivity: In the presence of strong acids or acidic waste streams (pH < 4), the
thioamide bond can hydrolyze, releasing Hydrogen Sulfide (

), @ neurotoxic gas that causes olfactory fatigue (loss of smell) at dangerous concentrations.

[1]

» Nucleophilic Instability: The

-keto position increases the electrophilicity of the molecule, making it reactive toward
nucleophiles (amines, thiols) found in mixed organic waste containers.[1]

o Stench: Like many organosulfur compounds, it possesses a characteristic disagreeable odor
that can permeate laboratory spaces if not properly contained.[1]
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Disposal & Deactivation Protocols
A. Bulk Solid Disposal (Stock Chemical)

Do not attempt to chemically deactivate large quantities (>5g) of stock material in the lab. The
exotherm and sulfur release can be unpredictable.[1]

Segregation: Keep separate from oxidizers and acids.[1]

Packaging: Transfer the material into a screw-top HDPE or glass container.

Secondary Containment: Place the primary container inside a clear plastic bag (4-mil

thickness) and seal it to contain odors.

Labeling: Affix a hazardous waste label with the following specific callouts:
o Constituents: 2-Oxo-2-phenylethanethioamide (100%)
o Hazard Checks: Toxic, Irritant.[1][3][4]

o Special Note:"SULFUR COMPOUND - DO NOT MIX WITH ACID"

B. Glassware & Spill Residue Decontamination
(Oxidative Deactivation)

For cleaning glassware or treating minor spill residues, an oxidative destruction method is
required to convert the thioamide sulfur into a non-volatile sulfonate or sulfate.[1]

Reagent: 10% Sodium Hypochlorite (Bleach) or dilute Hydrogen Peroxide (3%).[1]
Protocol:

e Preparation: Work in a fume hood.

o Application: Soak glassware or spill area with the oxidant.[1]

» Reaction: Allow to stand for 30 minutes. The oxidant attacks the

bond.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://www.benchchem.com/product/b2623874?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/13002.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/42993?userType=undefined
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2623874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Mechanism:[1][2][5]
(Simplified).[1]
o Note: This eliminates the stench and reduces the risk of

evolution.

» Disposal: Rinse the deactivated solution with copious water into the Non-Halogenated
Organic waste stream (if solvent-heavy) or drain (if permitted by local EHS for trace amounts
of bleach/sulfate).[1]

Waste Stream Decision Logic

The following diagram illustrates the decision-making process for segregating this specific
compound.
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Figure 1: Waste stream segregation logic preventing acid-catalyzed hydrolysis.
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Emergency Spill Response Workflow

In the event of a powder spill outside the fume hood:

Spill Detected 1. Evacuate & Ventilate 2. Don PPE 3. Cover with 4. Apply 10% Bleach 5. Collect as
P (Stench Risk) (Gloves, Goggles, Resp.) Absorbent Pads (Oxidation) Solid Haz Waste

Click to download full resolution via product page
Figure 2: Step-by-step spill response emphasizing oxidative decontamination.

Storage & Compatibility Matrix

To prevent accidental degradation or hazardous evolution before disposal, adhere to this
compatibility matrix.

Chemical Class Compatibility Action/Risk

DANGER: Evolves
Strong Acids (HCI, H2S04) INCOMPATIBLE
gas.[1]

Risk of uncontrolled

Strong Oxidizers (Nitrates, ) i
INCOMPATIBLE exothermic reaction (sulfur

Peroxides) o

oxidation).[1]

Rapid hydrolysis to benzoate
Strong Bases (NaOH) CAUTION i

and sulfide salts.[1]

) Potential reduction to

Reducing Agents CAUTION ] ]

amines/thiols.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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